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Compound of Interest

Compound Name: Merrilactone A

Cat. No.: B1244404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Merrilactone A. As a novel sesquiterpenoid with significant neurotrophic activity,

Merrilactone A must be handled with the utmost care, assuming high potency and unknown

toxicity. The following procedures are designed to minimize exposure risk and ensure a safe

laboratory environment.

Compound Data
While a comprehensive Safety Data Sheet (SDS) for Merrilactone A is not currently available,

the following information has been compiled from existing literature.
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Property Value Source

Molecular Formula C₁₅H₁₈O₆ PubChem

Molecular Weight 294.30 g/mol PubChem

Appearance Solid (presumed) N/A

Known Biological Activity
Neurotrophic; promotes neurite

outgrowth
Various Scientific Publications

Toxicity

Not fully characterized. Source

plant genus (Illicium) contains

toxic species.[1]

Inferred

Occupational Exposure Limit

(OEL)

Not established. Handle as a

potent compound with an OEL

of ≤ 10 µg/m³.

Precautionary

recommendation[2]

Operational Plan: Safe Handling of Merrilactone A
Given the neurotrophic nature of Merrilactone A and the lack of comprehensive toxicity data, a

conservative approach to handling is mandatory. All personnel must be trained on these

procedures before working with the compound.

Engineering Controls
The primary method for exposure control is the use of appropriate engineering solutions.

Weighing and Aliquoting: All handling of solid Merrilactone A must be conducted in a

certified Class II Biosafety Cabinet (BSC) or a glove box isolator to prevent inhalation of

airborne particles.[3] The work surface should be covered with a disposable absorbent pad.

Solution Preparation and Use: All work with solutions of Merrilactone A should be performed

within a certified chemical fume hood.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required for all personnel handling Merrilactone A.
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Gloves: Double gloving with nitrile gloves is mandatory.[4] Check gloves for integrity before

each use and change them immediately if contaminated.

Eye Protection: Chemical splash goggles or a full-face shield must be worn at all times.

Lab Coat: A dedicated lab coat, preferably a disposable one or one made of a low-

permeability fabric, must be worn.[4]

Respiratory Protection: For procedures with a high risk of aerosolization outside of a

containment device, a properly fitted N95 respirator or higher is required.[3]

Hygiene Measures
Wash hands thoroughly with soap and water after handling Merrilactone A, before leaving

the laboratory, and before eating, drinking, or smoking.

Avoid hand-to-mouth and hand-to-eye contact.

Experimental Workflow Diagram
The following diagram outlines the essential steps for the safe handling of Merrilactone A in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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